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Compound of Interest

Compound Name: cis-2-Bromocyclohexanol

Cat. No.: B101969 Get Quote

An In-depth Technical Guide to the Physical Properties of cis-2-Bromocyclohexanol

This technical guide provides a comprehensive overview of the key physical properties of cis-
2-Bromocyclohexanol, a vital intermediate in organic synthesis, particularly within the

pharmaceutical and agrochemical sectors. Its stereospecific nature makes it a valuable building

block in the development of complex, biologically active molecules. This document is intended

for researchers, scientists, and drug development professionals, offering detailed data,

experimental methodologies, and workflow visualizations to support laboratory and research

activities.

Physical and Chemical Properties
cis-2-Bromocyclohexanol is a colorless to pale yellow liquid under standard conditions.[1] Its

chemical structure, featuring a bromine atom and a hydroxyl group on adjacent carbons in a cis

configuration on a cyclohexane ring, leads to its specific physical characteristics.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of cis-2-
Bromocyclohexanol compiled from various sources.
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Property Value Source(s)

Molecular Formula C₆H₁₁BrO [1][2]

Molecular Weight 179.055 g/mol [3][4][5]

CAS Registry Number 16536-57-5 [1][2][3][4][5]

Appearance Colorless to pale yellow liquid [1]

Melting Point
27 °C; 28.45 °C to 28.85 °C

(301.6 to 302 K)
[3][4][5][6]

Boiling Point 225.5 °C at 760 mmHg [1][2][6][7]

50 °C at 0.001 bar (323 K at

0.001 bar)
[3][4][5]

Density 1.519 g/cm³ [1][2][6][7]

Refractive Index 1.541 [1][2][7]

Flash Point 90.2 °C [1][2][6][7]

Vapor Pressure 0.0171 mmHg at 25 °C [1][2][6][7]

Experimental Protocols
The determination of physical properties such as melting and boiling points is fundamental to

verifying the identity and purity of a chemical compound.[8] The protocols described below are

standard methodologies applicable to cis-2-Bromocyclohexanol.

Melting Point Determination
The melting point is recorded as a range, from the temperature at which the first crystal begins

to melt to the temperature at which the last crystal disappears.[9] A narrow melting point range

(typically 0.5-1°C) is indicative of a pure compound.[8]

Apparatus:

Mel-Temp apparatus or similar calibrated heating block[8]
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Glass capillary tubes (sealed at one end)[9][10]

Thermometer or digital temperature probe

Sample of cis-2-Bromocyclohexanol (solidified)

Procedure:

Sample Preparation: If the sample is liquid at room temperature, it must first be cooled to

induce solidification. A small amount of the solidified cis-2-Bromocyclohexanol is finely

ground.

Loading the Capillary Tube: The open end of a glass capillary tube is pressed into the

powdered sample. The tube is then tapped gently to pack the solid into the sealed end,

aiming for a sample height of 1-2 mm.[8][9][10]

Measurement: The loaded capillary tube is placed into the heating block of the melting point

apparatus.[8]

Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to ensure

thermal equilibrium.

Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range. The

temperature at which the entire sample becomes a clear liquid is recorded as the end of the

range.[11]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.[8]

Apparatus:

Small test tube

Thermometer or digital temperature probe
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Capillary tube (sealed at one end)

Heating mantle or oil bath[10]

Beaker

Procedure:

Sample Preparation: A small volume (a few milliliters) of cis-2-Bromocyclohexanol is
placed into a small test tube.

Assembly: A capillary tube is placed inside the test tube with its open end down. The

thermometer is then secured alongside the test tube, ensuring the thermometer bulb is level

with the liquid sample.

Heating: The assembly is heated in an oil bath. Heating should be gradual and the bath

stirred continuously to ensure uniform temperature distribution.[10]

Observation: As the liquid heats, air trapped in the capillary tube will bubble out. The boiling

point is reached when a rapid and continuous stream of bubbles emerges from the capillary

tube.

Measurement: Heating is discontinued. The temperature at which the liquid begins to enter

the capillary tube is recorded as the boiling point. This occurs when the external pressure

overcomes the vapor pressure of the liquid.

Visualizations
The following diagrams illustrate the logical workflow for the characterization of a chemical

intermediate like cis-2-Bromocyclohexanol and the specific experimental setup for property

determination.

Caption: Workflow for the synthesis and characterization of a chemical intermediate.

Caption: Experimental workflows for melting and boiling point determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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